Cas no 80768-55-4 (1-(trifluoromethyl)cyclohexan-1-ol)

1-(trifluoromethyl)cyclohexan-1-ol structure

80768-55-4 structure

Product Name:1-(trifluoromethyl)cyclohexan-1-ol

CAS No:80768-55-4

MF:C₇H₁₁F₃O

MW:168.156852960587

MDL:MFCD13659426

CID:707816

PubChem ID:11275228

Update Time:2024-10-27

1-(trifluoromethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

- Cyclohexanol,1-(trifluoromethyl)-
- 1-(trifluoromethyl)cyclohexan-1-ol
- 1-Trifluoromethyl-1-cyclohexanol
- 1-(Trifluoromethyl)cyclohexanol (ACI)
- 1-(Trifluoromethyl)-1-cyclohexanol
- SCHEMBL91318
- 1-(trifluoromethyl)cyclohexanol
- SB85228
- EN300-124047
- AC6857
- 1-trifluoromethylcyclohexanol
- 1-(trifluoromethyl)-cyclohexan-1-ol
- DTXSID80460805
- MFCD13659426
- 80768-55-4
- CS-0225490
- DB-132191
- AKOS010909446
- AS-61310
- SY151026
- MDL： MFCD13659426
- Inchi： 1S/C7H11F3O/c8-7(9,10)6(11)4-2-1-3-5-6/h11H,1-5H2
- InChI Key： WUVULQQNELULBI-UHFFFAOYSA-N
- SMILES： FC(C1(CCCCC1)O)(F)F

Computed Properties

Exact Mass: 168.07619946g/mol
Monoisotopic Mass: 168.07619946g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.3
Topological Polar Surface Area: 20.2Å²

1-(trifluoromethyl)cyclohexan-1-ol Pricemore >>

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1-(trifluoromethyl)cyclohexan-1-ol Production Method

Production Method 1

81290-20-2

80768-55-4

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 10 min, -40 °C
1.2 Reagents: Tetrabutylammonium fluoride ; 45 min, -30 °C; 1 h, -30 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt
1.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 30 min, rt

Reference

Discovery of BAY-390, a Selective CNS Penetrant Chemical Probe as Transient Receptor Potential Ankyrin 1 (TRPA1) Antagonist

Mesch, Stefanie; Walter, Daryl; Laux-Biehlmann, Alexis; Basting, Daniel; Flanagan, Stuart; et al, Journal of Medicinal Chemistry, 2023, 66(2), 1583-1600

Production Method 2

81290-20-2

80768-55-4

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; -20 °C
1.2 Reagents: Hydrochloric acid

Reference

Tetrabutylammonium fluoride

Li, Hui-Yin; Sun, Haoran; DiMagno, Stephen G., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, 1, 1-9

Production Method 3

81290-20-2

80768-55-4

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Convenient synthesis of fluorinated alkanes and cycloalkanes by hydrogenation of perfluoroalkylalkenes under ultrasound irradiation

Carcenac, Y.; Tordeux, M.; Wakselman, C.; Diter, P., Journal of Fluorine Chemistry, 2005, 126(9-10), 1347-1355

Production Method 4

2314-97-8

80768-55-4

Reaction Conditions

Reference

Trifluoromethylation of carbonyl compounds with trifluoromethylzinc iodide under ultrasonic irradiation

Kitazume, Tomoya; Ishikawa, Nobuo, Chemistry Letters, 1981, (12), 1679-80

Production Method 5

80768-55-4

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium difluorotriphenylsilicate Solvents: Tetrahydrofuran ; 15 min, rt; 6 h, rt
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 1 h, rt

Reference

Trifluoroacetamides from amino alcohols as nucleophilic trifluoromethylating reagents

Joubert, Jerome; Roussel, Solveig; Christophe, Carole; Billard, Thierry; Langlois, Bernard R.; et al, Angewandte Chemie, 2003, 42(27), 3133-3136

Production Method 6

80768-55-4

Reaction Conditions

1.1 Reagents: Zinc Solvents: Pyridine
1.2 -
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of (trifluoromethyl)-substituted methanols. A Barbier procedure under pressure

Francese, Catherine; Tordeux, Marc; Wakselman, Claude, Journal of the Chemical Society, 1987, (9), 642-3

Production Method 7

81290-20-2

80768-55-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 5 h, rt

Reference

Microreactors for the synthesis of fluorinated materials

Miyake, Noriaki; Kitazume, Tomoya, Journal of Fluorine Chemistry, 2003, 122(2), 243-246

Production Method 8

81290-20-2

80768-55-4

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

One-Electron Injection-triggered Radical Reaction of Alkyl Benzoates Promoted by 1,4-Bis(diphenylamino)benzene Photocatalysis

Koike, Takashi ; Okumura, Ryo; Kato, Tomoki; Abe, Manabu; Akita, Munetaka, ChemCatChem, 2023, 15(3),

Production Method 9

81290-20-2

80768-55-4

Reaction Conditions

1.1 Catalysts: 1-Butanaminium, N,N,N-tributyl-, fluoride, hydrate (1:1:3) Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water

Reference

1-Trifluoromethyl-1-cyclohexanol (cyclohexanol, 1-(trifluoromethyl)-)

Ramaiah, Pichika; Krishnamurti, Ramesh; Prakash, G. K. Surya, Organic Syntheses, 1995, 72, 232-40

Production Method 10

81290-20-2

80768-55-4

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthetic methods and reactions. 141. Fluoride-induced trifluoromethylation of carbonyl compounds with trifluoromethyltrimethylsilane (TMS-CF3). A trifluoromethide equivalent

Prakash, G. K. Surya; Krishnamurti, Ramesh; Olah, George A., Journal of the American Chemical Society, 1989, 111(1), 393-5

Production Method 11

2314-97-8

80768-55-4

Reaction Conditions

1.1 Reagents: 1,1,2,2-Ethenetetramine, N1,N1,N1′,N1′,N2,N2,N2′,N2′-octamethyl- Solvents: Dimethylformamide

Reference

Nucleophilic trifluoromethylation using trifluoromethyl iodide. A new and simple alternative for the trifluoromethylation of aldehydes and ketones

Aiet-Mohand, Samia; Takechi, Naoto; Medebielle, Maurice; Dolbier, William R. Jr., Organic Letters, 2001, 3(26), 4271-4273

Production Method 12

2923-18-4

80768-55-4

Reaction Conditions

1.1 Reagents: Cuprous iodide Solvents: Dimethylformamide ; 2 h, 170 °C; 170 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 4 h, 17 °C

Reference

Sodium trifluoroacetate: an efficient precursor for the trifluoromethylation of aldehydes

Chang, Ying; Cai, Chun, Tetrahedron Letters, 2005, 46(18), 3161-3164

Production Method 13

2314-97-8

80768-55-4

Reaction Conditions

1.1 Reagents: 1,1,2,2-Ethenetetramine, N1,N1,N1′,N1′,N2,N2,N2′,N2′-octamethyl- Solvents: Dimethylformamide ; -15 °C; 30 min, -15 °C; 30 min, -15 °C → rt; 12 h, rt
1.2 Reagents: Water ; rt

Reference

Nucleophilic Perfluoroalkylation of Aldehydes, Ketones, Imines, Disulfides, and Diselenides

Pooput, Chaya; Dolbier, William R. Jr.; Medebielle, Maurice, Journal of Organic Chemistry, 2006, 71(9), 3564-3568

Production Method 14

80768-55-4

Reaction Conditions

Reference

Electrochemical trifluoromethylation of carbonyl compounds

Sibille, S.; Mcharek, S.; Perichon, J., Tetrahedron, 1989, 45(5), 1423-8

Production Method 15

81290-20-2

80768-55-4

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; -20 °C
1.2 Catalysts: Hydrochloric acid

Reference

Tetra-n-butylammonium Fluoride

Li, Hui-Yin; Sun, Haoran; DiMagno, Stephen G., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 16

81290-20-2

80768-55-4

Reaction Conditions

Reference

Ortho acid derivatives. Trihalomethyl compounds

Prakash, G. K. S.; Hu, J., Science of Synthesis, 2005, 22, 617-668

1-(trifluoromethyl)cyclohexan-1-ol Raw materials

1-(trifluoromethyl)cyclohexan-1-ol Preparation Products

1-(trifluoromethyl)cyclohexan-1-ol (80768-55-4)

1-(trifluoromethyl)cyclohexan-1-ol Related Literature

1. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
2. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
3. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592

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